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Compound of Interest

Compound Name: BMS-986034

Cat. No.: B606281

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation, storage, and handling
of a stock solution of BMS-986034 using Dimethyl Sulfoxide (DMSO) as the solvent.
Adherence to this protocol is crucial for ensuring the accuracy and reproducibility of
experimental results.

Introduction

BMS-986034 is a potent agonist of the G Protein-Coupled Receptor 119 (GPR119).[1] As a
modulator of this important signaling pathway, BMS-986034 is a valuable tool in metabolic
disease research and drug development. Accurate preparation of stock solutions is the first
critical step in any in vitro or in vivo experiment. Dimethyl Sulfoxide (DMSO) is a highly polar
aprotic solvent capable of dissolving a wide range of organic compounds, making it a common
choice for preparing stock solutions of small molecules like BMS-986034.[2][3] This guide
outlines the necessary procedures and best practices for preparing a stable and reliable BMS-
986034 stock solution.

Physicochemical Properties of BMS-986034

A summary of the key properties of BMS-986034 is presented below. This information is
essential for accurate calculations and proper handling.
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Property Value Reference

(R)-5-Chloro-4-(1-(5-
chloropyrimidin-2-yl)piperidin-
4-yloxy)-1-(5-(3-hydroxy-2-

Synonym o
oxopyrrolidin-1-yl)-6-
methylpyridin-2-yl)pyridin-
2(1H)-one

Molecular Formula C24H24CI2N6O4

Molecular Weight 531.39 g/mol

Appearance White to beige powder

5 mg/mL (may require
Solubility in DMSO g/mL (may req

warming)
Purity =>98% (HPLC)
CAS Number 1492631-88-5

Materials and Equipment

3.1 Materials:

BMS-986034 powder (=98% purity)

Anhydrous Dimethyl Sulfoxide (DMSO), 299.5% purity[3][4]

Sterile, nuclease-free microcentrifuge tubes or cryovials

Sterile pipette tips
3.2 Equipment:
e Analytical balance
o Vortex mixer

» Sonicator (optional, but recommended)
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o Calibrated micropipettes

o Personal Protective Equipment (PPE): safety glasses, lab coat, chemical-resistant gloves

Experimental Protocol: Preparing a 10 mM Stock
Solution

This protocol provides instructions for preparing a 10 mM stock solution of BMS-986034. The
stated solubility in DMSO is 5 mg/mL, which is approximately 9.4 mM. Therefore, gentle
warming may be necessary to achieve full dissolution at 10 mM.

4.1 Calculation:
To prepare a stock solution of a specific molarity, use the following formula:
Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )

The table below provides an example calculation for preparing 1 mL of a 10 mM stock solution.

Parameter Value
Desired Concentration 10 mM
Desired Volume 1mL
Molecular Weight 531.39 g/mol
Calculated Mass 5.31 mg

4.2 Step-by-Step Procedure:

e Preparation: Work in a clean, dry environment. Allow the BMS-986034 powder and
anhydrous DMSO to equilibrate to room temperature before opening to prevent moisture
condensation.[5]

e Weighing: Accurately weigh 5.31 mg of BMS-986034 powder using an analytical balance
and transfer it to a sterile microcentrifuge tube.
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e Solvent Addition: Add 1 mL of anhydrous DMSO to the tube containing the BMS-986034
powder.

 Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes. If the compound
does not fully dissolve, proceed with the following steps.

e Warming (If Necessary): Gently warm the solution in a 37°C water bath for 5-10 minutes.
Vortex intermittently until the solution is clear.

e Sonication (Optional): If solids persist, sonicate the tube in a water bath for 5-10 minutes to
aid dissolution.[5]

 Visual Inspection: Once dissolved, visually inspect the solution to ensure it is clear and free
of any particulate matter. A clear solution indicates complete dissolution.

 Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes (e.g., 10-50 pL) in sterile cryovials or microcentrifuge tubes.

» Labeling: Clearly label each aliquot with the compound name, concentration, date of
preparation, and solvent.

Storage and Stability
o Short-term Storage: Store aliquots at 4°C for use within a few days.

e Long-term Storage: For long-term storage, keep aliquots at -20°C or -80°C. When stored
properly, stock solutions in DMSO are typically stable for several months.

» Protection: Protect from light and moisture.[6] DMSO is hygroscopic and can absorb water
from the air, which may cause the compound to precipitate over time.[4][5]

Safety Precautions

e Handle BMS-986034 powder in a well-ventilated area or a chemical fume hood.

o Always wear appropriate PPE, including a lab coat, safety glasses, and gloves.
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e DMSO can facilitate the absorption of chemicals through the skin.[2] Avoid direct contact with
the skin and eyes. If contact occurs, wash the affected area immediately with plenty of water.

o Consult the Safety Data Sheet (SDS) for both BMS-986034 and DMSO before handling.

Troubleshooting

Issue Possible Cause Recommended Solution

- Continue vortexing and

- Insufficient mixing/warming.- gently warm the solution to
_ DMSO has absorbed 37°C.- Use fresh, anhydrous
Compound won't dissolve ] ]
moisture.- Concentration DMSO.[5]- Prepare a more
exceeds solubility limit. dilute stock solution (e.g., 5
mM).

- Re-dissolve by gently

) warming and vortexing before
- Stored at too high a _
use.- Ensure aliquots are
o temperature.- Freeze-thaw ] )
Precipitate forms after storage ) ) single-use to avoid freeze-
cycles.- Moisture absorption by
thaw cycles.- Ensure tubes are
DMSO. _
tightly sealed and use

anhydrous DMSO.

Visualized Protocols and Pathways

The following diagrams illustrate the experimental workflow for preparing the stock solution and
the signaling pathway activated by BMS-986034.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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